Cas no 2224492-69-5 (tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate
• CAS No: 2224492-69-5
• MF: C₁₃H₁₉ClN₄O₃
• MW: 314.767961740494
• CID: 5411230
• PubChem ID: 136558720
• Update Time: 2025-05-20

tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[3-[(2-chloropyrimidin-4-yl)methylamino]-3-oxopropyl]carbamate
• Z2832180060
• AKOS034046219
• EN300-6708915
• 2224492-69-5
• tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate

• Inchi： 1S/C13H19ClN4O3/c1-13(2,3)21-12(20)16-7-5-10(19)17-8-9-4-6-15-11(14)18-9/h4,6H,5,7-8H2,1-3H3,(H,16,20)(H,17,19)
• InChI Key： VTQOITMBNIYUKZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(CNC(CCNC(=O)OC(C)(C)C)=O)=N1

Computed Properties

• Exact Mass: 314.1145682g/mol
• Monoisotopic Mass: 314.1145682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.2Ų

Additional information on tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate

Introduction to Tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate (CAS No. 2224492-69-5)

Tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate, identified by its CAS number 2224492-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their versatile structural features, which make them valuable intermediates in the synthesis of biologically active agents. The presence of multiple functional groups, including a tert-butyl group, a carbamoyl moiety, and a chloropyrimidine core, endows this molecule with unique chemical properties that are exploitable in medicinal chemistry applications.

The tert-butyl group is a common structural element in pharmaceuticals, contributing to the stability of the molecule and often serving as a protecting group in synthetic pathways. Its steric bulk can influence the binding affinity of the compound to biological targets, making it a strategic choice for optimizing drug-like properties. In contrast, the chloropyrimidine core is a well-documented scaffold in medicinal chemistry, frequently found in antiviral, anticancer, and antimicrobial agents. The chloropyrimidine ring is particularly noteworthy for its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules, which is crucial for achieving high selectivity and efficacy.

The carbamoyl functionality in the molecule plays a pivotal role in modulating its pharmacological activity. Carbamoyl groups are known to enhance metabolic stability and improve solubility, two critical factors for drug development. Additionally, the presence of an ethyl chain attached to the carbamoyl group introduces flexibility into the molecular structure, allowing for fine-tuning of pharmacokinetic properties. These structural features collectively contribute to the compound's potential as a lead molecule in the design of novel therapeutic agents.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional interactions between small molecules and biological targets. The structural motifs present in Tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate make it an attractive candidate for virtual screening campaigns aimed at identifying new drug candidates. For instance, the chloropyrimidine moiety can mimic natural substrates or inhibitors of key enzymes involved in diseases such as cancer and inflammation. By leveraging computational tools, researchers can predict binding modes and optimize the compound's affinity for these targets.

In vitro studies have begun to explore the biological activity of this compound, revealing promising preliminary results. The chloropyrimidine core has been shown to exhibit inhibitory effects on certain kinases and transcription factors, which are central players in signal transduction pathways associated with various diseases. Furthermore, the tert-butyl carbamate group may contribute to enhanced binding interactions by occupying hydrophobic pockets or forming specific hydrogen bonds within the active site of enzymes or receptors. These findings underscore the potential of this compound as a scaffold for further derivatization and optimization.

The synthesis of Tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of the chloropyrimidine moiety typically begins with halogenation reactions on a pyrimidine precursor, followed by nucleophilic substitution or condensation reactions to establish connectivity with other functional groups. The final installation of the tert-butyl carbamate group often employs protecting group strategies to ensure regioselectivity during subsequent synthetic steps.

One notable aspect of working with this compound is its stability under various conditions, which makes it suitable for both laboratory-scale investigations and potential industrial applications. The robustness of its structure allows for storage under ambient conditions without significant degradation, facilitating long-term research projects. Moreover, its solubility profile can be tailored through modifications to the ethyl chain or additional functional groups, making it adaptable for different formulation requirements.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for compounds like Tert-butyl N-(2-{[(2-chloropyrimidin-4-yl)methyl]carbamoyl}ethyl)carbamate. The integration of high-throughput screening technologies with traditional synthetic methodologies will enable rapid identification of derivatives with enhanced potency and reduced toxicity. Additionally, advances in biocatalysis may offer greener alternatives for constructing complex molecular architectures.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for drug discovery. By demonstrating efficacy in early-stage assays and serving as a versatile scaffold for structural modifications, it exemplifies how carefully designed molecules can bridge gaps between academic research and clinical applications. Future studies will likely focus on elucidating mechanisms of action and exploring novel therapeutic indications where this class of compounds could provide therapeutic benefits.